trans-4,5-Dehydro-DL-homoarginine Dihydrochloride
Description
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for trans-4,5-Dehydro-DL-homoarginine Dihydrochloride involves the conversion of DL-homoarginine to the desired product through a series of chemical reactions.", "Starting Materials": [ "DL-homoarginine", "Sodium nitrite", "Hydrochloric acid", "Sodium nitrate", "Sodium bicarbonate", "Sodium hydroxide", "Ethanol", "Hydrogen chloride gas" ], "Reaction": [ "DL-homoarginine is first reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with sodium nitrate and sodium bicarbonate to form the nitro compound.", "The nitro compound is reduced using sodium hydroxide and ethanol to form the amino compound.", "The amino compound is then treated with hydrogen chloride gas to form trans-4,5-Dehydro-DL-homoarginine Dihydrochloride." ] } | |
CAS RN |
40027-61-0 |
Product Name |
trans-4,5-Dehydro-DL-homoarginine Dihydrochloride |
Molecular Formula |
C₇H₁₆Cl₂N₄O₂ |
Molecular Weight |
259.13 |
synonyms |
(E)-2-Amino-6-[(aminoiminomethyl)amino]-4-hexenoic Acid Dihydrochloride; _x000B_(E)-(±)-2-Amino-6-[(aminoiminomethyl)amino]-4-hexenoic Acid Dihydrochloride; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,5'-Diamino-[1,1'-biphenyl]-2,2'-diol](/img/structure/B1142176.png)
![(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide](/img/structure/B1142188.png)